Cas no 2227799-59-7 ((2S)-1-(3-bromothiophen-2-yl)propan-2-ol)

• Product Name: (2S)-1-(3-bromothiophen-2-yl)propan-2-ol
• CAS No: 2227799-59-7
• MF: C₇H₉BrOS
• MW: 221.114760160446
• CID: 5804084
• PubChem ID: 165643430
• Update Time: 2025-07-18

(2S)-1-(3-bromothiophen-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(3-bromothiophen-2-yl)propan-2-ol
• 2227799-59-7
• EN300-1904895

• Inchi： 1S/C7H9BrOS/c1-5(9)4-7-6(8)2-3-10-7/h2-3,5,9H,4H2,1H3/t5-/m0/s1
• InChI Key： VQBVDPGFVZXLIC-YFKPBYRVSA-N
• SMILES： BrC1C=CSC=1C[C@H](C)O

Computed Properties

• Exact Mass: 219.95575g/mol
• Monoisotopic Mass: 219.95575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.5Ų

Additional information on (2S)-1-(3-bromothiophen-2-yl)propan-2-ol

Recent Advances in the Study of (2S)-1-(3-bromothiophen-2-yl)propan-2-ol (CAS: 2227799-59-7) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound (2S)-1-(3-bromothiophen-2-yl)propan-2-ol (CAS: 2227799-59-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of (2S)-1-(3-bromothiophen-2-yl)propan-2-ol as a key intermediate in the synthesis of novel bioactive molecules. Its bromothiophene moiety is particularly noteworthy, as it serves as a versatile scaffold for further functionalization, enabling the development of compounds with enhanced pharmacological profiles. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and microwave-assisted reactions, to optimize the yield and enantiomeric purity of this compound.

In terms of biological activity, preliminary in vitro studies have demonstrated that (2S)-1-(3-bromothiophen-2-yl)propan-2-ol exhibits promising inhibitory effects against specific enzyme targets implicated in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed selective inhibition of cyclooxygenase-2 (COX-2), with IC50 values in the low micromolar range. These findings suggest its potential as a starting point for the development of anti-inflammatory agents.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions between (2S)-1-(3-bromothiophen-2-yl)propan-2-ol and its biological targets. Molecular docking simulations revealed that the bromine atom and the hydroxyl group play critical roles in binding affinity, while the thiophene ring contributes to the compound's stability and lipophilicity. These insights are invaluable for the rational design of next-generation derivatives with improved efficacy and reduced off-target effects.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as metabolic stability, bioavailability, and toxicity profiles need to be addressed through further preclinical studies. Recent efforts have focused on prodrug strategies and formulation optimization to enhance the compound's pharmacokinetic properties. Collaborative research initiatives between academia and industry are also underway to accelerate the development of (2S)-1-(3-bromothiophen-2-yl)propan-2-ol-based therapeutics.

In conclusion, (2S)-1-(3-bromothiophen-2-yl)propan-2-ol (CAS: 2227799-59-7) represents a compelling area of research in chemical biology and drug discovery. Its structural versatility, combined with its demonstrated biological activity, positions it as a valuable scaffold for the development of novel therapeutic agents. Continued research efforts, particularly in the areas of synthetic optimization and preclinical evaluation, will be crucial for unlocking its full potential in addressing unmet medical needs.